2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile

• IUPAC Name: 2-(5-amino-1-phenylpyrazol-3-yl)-2-methylpropanenitrile
• InChI: InChI=1S/C13H14N4/c1-13(2,9-14)11-8-12(15)17(16-11)10-6-4-3-5-7-10/h3-8H,15H2,1-2H3
• InChI Key: TWAYNTXSFMMZIG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=NN(C(=C1)N)C2=CC=CC=C2
• Molecular Formula: C13H14N4
• DSSTOX Substance ID: DTXSID901202503
• Molecular Weight: 226.28 g/mol
• CAS RN: 1012879-84-3

Description

2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile, also known as AMPN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. AMPN is a pyrazole-based compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile is not fully understood, but studies have shown that it acts by inhibiting the activity of certain enzymes and proteins that are involved in inflammatory and cancer pathways. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the production of inflammatory mediators such as prostaglandins. This compound has also been found to inhibit the activity of certain protein kinases, which are involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been found to have potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been found to have potent anticancer activity in various cancer cell lines. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by activating certain signaling pathways. This compound has also been found to have antioxidant properties, which may contribute to its anti-inflammatory and anticancer effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile in lab experiments include its potent anti-inflammatory and anticancer activity, as well as its relatively simple synthesis method. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in various applications.

Future Directions

There are several future directions for research on 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile. One area of research is the development of new drugs based on this compound for the treatment of inflammatory conditions such as rheumatoid arthritis and osteoarthritis. Another area of research is the development of new cancer therapies based on this compound. Researchers may also investigate the potential use of this compound in other areas such as neurodegenerative diseases and cardiovascular diseases. Overall, the potential applications of this compound in various fields make it an exciting area of research for scientists.

Scientific Research Applications

2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile has been extensively studied for its potential applications in medicinal chemistry and pharmacology. Studies have shown that this compound has potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various inflammatory conditions such as rheumatoid arthritis and osteoarthritis. This compound has also been found to have potent anticancer activity, making it a potential candidate for the development of new cancer therapies.

Synthesis routes and methods I

Procedure details

To a solution of 2,2-dimethyl-3-oxopentanedinitrile (500 mg, 3.7 mmol) prepared as described in Example 125A Step 1, in anhydrous EtOH (33 ml) was added phenylhydrazine hydrochloride (763 mg, 3.7 mmol) and the reaction mixture was heated at 60° C. for 2 h. The solvent was removed under reduced pressure and the residue taken in EtOAc, washed with water and brine and the organics combined, dried (MgSO4) and concentrated. The residue was purified by silica gel chromatography (hexane/ethyl acetate 1:1) to afford 2-(5-amino-1-phenyl-1H-pyrazol-3-yl)-2-methylpropanenitrile (451 mg, 54%) as a solid. 1H NMR (300 MHz, CDCl3) δ 1.76 (s, 6H), 3.84 (brs, 2H), 5.69 (s, 1H), 7.26-7.57 (m, 5H); LC-MS (ESI) m/z 227 (M+H)+.

Synthesis routes and methods II

Procedure details

A solution of 2,2-dimethyl-3-oxopentanedinitrile (4.0 g, 29 mmol) and phenyl-hydrazine HCl salt (4.6 g, 31 mmol) in EtOH (50 mL) was treated with 2 N HCl solution (10 mL, 20 mmol). The reaction mixture was heated at reflux for 4 h. After cooling down, the mixture was neutralized with NaHCO3 to pH 7-8 and then extracted with EtOAc (3×100 mL). The organics were concentrated and the residue was purified by chromatography to give 2-(5-amino-1-phenyl-1 H-pyrazol-3-yl)-2-methylpropanenitrile (3.5 g, 33% yield, 2 steps). 1HNMR (300 MHz, DMSO-d6): δ 7.56-7.31 (m, 5 H), 5.52 (s, 1 H), 5.45 (br s, 2 H), 1.61 (s, 6 H); MS (ESI) m/z: 227.1(M+H+).